Cas no 2413847-25-1 (tert-butyl N-(2S)-2-(3-fluorophenyl)-2-hydroxyethylcarbamate)

Tert-butyl N-(2S)-2-(3-fluorophenyl)-2-hydroxyethylcarbamate is a chiral intermediate widely used in pharmaceutical synthesis, particularly in the development of bioactive molecules. Its key structural features include a tert-butyl carbamate protecting group and a stereocenter with a hydroxyl and 3-fluorophenyl substituent, enabling precise control in asymmetric synthesis. The fluorine substitution enhances metabolic stability and binding affinity in target compounds. This intermediate is valued for its high purity, consistent reactivity, and compatibility with various coupling and deprotection reactions. Its well-defined stereochemistry makes it a reliable building block for producing enantiomerically pure pharmaceuticals, particularly in CNS and oncology research applications.
tert-butyl N-(2S)-2-(3-fluorophenyl)-2-hydroxyethylcarbamate structure
2413847-25-1 structure
Product Name:tert-butyl N-(2S)-2-(3-fluorophenyl)-2-hydroxyethylcarbamate
CAS No:2413847-25-1
MF:C13H18FNO3
MW:255.28532743454
CID:5674085
PubChem ID:99819076
Update Time:2025-06-08

tert-butyl N-(2S)-2-(3-fluorophenyl)-2-hydroxyethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2413847-25-1
    • tert-butyl N-[(2S)-2-(3-fluorophenyl)-2-hydroxyethyl]carbamate
    • EN300-26665916
    • tert-butyl N-(2S)-2-(3-fluorophenyl)-2-hydroxyethylcarbamate
    • Inchi: 1S/C13H18FNO3/c1-13(2,3)18-12(17)15-8-11(16)9-5-4-6-10(14)7-9/h4-7,11,16H,8H2,1-3H3,(H,15,17)/t11-/m1/s1
    • InChI Key: RGRCZMFOBZTVLY-LLVKDONJSA-N
    • SMILES: FC1=CC=CC(=C1)[C@@H](CNC(=O)OC(C)(C)C)O

Computed Properties

  • Exact Mass: 255.12707160g/mol
  • Monoisotopic Mass: 255.12707160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 58.6Ų

tert-butyl N-(2S)-2-(3-fluorophenyl)-2-hydroxyethylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26665916-1g
tert-butyl N-[(2S)-2-(3-fluorophenyl)-2-hydroxyethyl]carbamate
2413847-25-1
1g
$1057.0 2023-09-12
Enamine
EN300-26665916-5g
tert-butyl N-[(2S)-2-(3-fluorophenyl)-2-hydroxyethyl]carbamate
2413847-25-1
5g
$3065.0 2023-09-12
Enamine
EN300-26665916-10g
tert-butyl N-[(2S)-2-(3-fluorophenyl)-2-hydroxyethyl]carbamate
2413847-25-1
10g
$4545.0 2023-09-12
Enamine
EN300-26665916-0.05g
tert-butyl N-[(2S)-2-(3-fluorophenyl)-2-hydroxyethyl]carbamate
2413847-25-1 95.0%
0.05g
$888.0 2025-03-20
Enamine
EN300-26665916-0.1g
tert-butyl N-[(2S)-2-(3-fluorophenyl)-2-hydroxyethyl]carbamate
2413847-25-1 95.0%
0.1g
$930.0 2025-03-20
Enamine
EN300-26665916-0.25g
tert-butyl N-[(2S)-2-(3-fluorophenyl)-2-hydroxyethyl]carbamate
2413847-25-1 95.0%
0.25g
$972.0 2025-03-20
Enamine
EN300-26665916-0.5g
tert-butyl N-[(2S)-2-(3-fluorophenyl)-2-hydroxyethyl]carbamate
2413847-25-1 95.0%
0.5g
$1014.0 2025-03-20
Enamine
EN300-26665916-1.0g
tert-butyl N-[(2S)-2-(3-fluorophenyl)-2-hydroxyethyl]carbamate
2413847-25-1 95.0%
1.0g
$1057.0 2025-03-20
Enamine
EN300-26665916-2.5g
tert-butyl N-[(2S)-2-(3-fluorophenyl)-2-hydroxyethyl]carbamate
2413847-25-1 95.0%
2.5g
$2071.0 2025-03-20
Enamine
EN300-26665916-5.0g
tert-butyl N-[(2S)-2-(3-fluorophenyl)-2-hydroxyethyl]carbamate
2413847-25-1 95.0%
5.0g
$3065.0 2025-03-20

Additional information on tert-butyl N-(2S)-2-(3-fluorophenyl)-2-hydroxyethylcarbamate

Introduction to tert-butyl N-(2S)-2-(3-fluorophenyl)-2-hydroxyethylcarbamate (CAS No. 2413847-25-1)

tert-butyl N-(2S)-2-(3-fluorophenyl)-2-hydroxyethylcarbamate, with the CAS number 2413847-25-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a fluorinated phenyl ring, and a hydroxyl group, which collectively contribute to its potential biological activities and applications.

The chemical structure of tert-butyl N-(2S)-2-(3-fluorophenyl)-2-hydroxyethylcarbamate is particularly noteworthy due to its chirality. The (2S) configuration at the carbon atom adjacent to the hydroxyl group plays a crucial role in its biological interactions. This chirality can influence the compound's pharmacokinetic properties, such as its solubility, stability, and metabolic pathways, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of tert-butyl N-(2S)-2-(3-fluorophenyl)-2-hydroxyethylcarbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The presence of the fluorinated phenyl ring and the hydroxyl group enhances its ability to modulate key inflammatory pathways, making it a promising lead for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, tert-butyl N-(2S)-2-(3-fluorophenyl)-2-hydroxyethylcarbamate has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus. The mechanism of action is believed to involve the disruption of viral entry into host cells and the inhibition of viral protein synthesis.

The pharmacological profile of tert-butyl N-(2S)-2-(3-fluorophenyl)-2-hydroxyethylcarbamate has been further explored through in vitro and in vivo studies. These studies have consistently shown that the compound exhibits low toxicity and good bioavailability, which are essential attributes for a successful drug candidate. Moreover, its ability to cross the blood-brain barrier has been noted, suggesting potential applications in neurodegenerative diseases.

In the context of drug discovery and development, tert-butyl N-(2S)-2-(3-fluorophenyl)-2-hydroxyethylcarbamate has been used as a building block for synthesizing more complex molecules with enhanced biological activities. For example, researchers at a leading pharmaceutical company have utilized this compound as a key intermediate in the synthesis of novel prodrugs designed to improve drug delivery and reduce side effects.

The synthetic route for producing tert-butyl N-(2S)-2-(3-fluorophenyl)-2-hydroxyethylcarbamate involves several well-established chemical transformations. The starting material is typically an amino alcohol derivative, which undergoes protection with tert-butyloxycarbonyl (Boc) reagents followed by selective functionalization steps to introduce the fluorinated phenyl ring and other substituents. This synthetic strategy allows for high yields and good purity, making it suitable for large-scale production.

The physical and chemical properties of tert-butyl N-(2S)-2-(3-fluorophenyl)-2-hydroxyethylcarbamate, such as its melting point, solubility, and stability under various conditions, have been extensively characterized. These properties are crucial for optimizing formulation strategies and ensuring consistent performance in pharmaceutical applications.

In conclusion, tert-butyl N-(2S)-2-(3-fluorophenyl)-2-hydroxyethylcarbamate (CAS No. 2413847-25-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further development into therapeutic agents targeting inflammation, viral infections, and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd